Cas no 1804093-27-3 (7-Difluoromethoxy-4-formyl-1H-benzimidazole)

• Product Name: 7-Difluoromethoxy-4-formyl-1H-benzimidazole
• CAS No: 1804093-27-3
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4825402
• Update Time: 2025-05-21

7-Difluoromethoxy-4-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Difluoromethoxy-4-formyl-1H-benzimidazole

• Inchi： 1S/C9H6F2N2O2/c10-9(11)15-6-2-1-5(3-14)7-8(6)13-4-12-7/h1-4,9H,(H,12,13)
• InChI Key： OJXUDOCPVGKXGE-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C=O)C2=C1NC=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.9
• Topological Polar Surface Area: 55

Additional information on 7-Difluoromethoxy-4-formyl-1H-benzimidazole

Professional Introduction to Compound with CAS No. 1804093-27-3 and Product Name: 7-Difluoromethoxy-4-formyl-1H-benzimidazole

The compound identified by the CAS number 1804093-27-3 and the product name 7-Difluoromethoxy-4-formyl-1H-benzimidazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a benzimidazole core, has garnered considerable attention due to its unique structural and functional properties. The benzimidazole scaffold is a well-documented pharmacophore, widely recognized for its role in various biological processes and therapeutic applications.

In recent years, the development of novel benzimidazole derivatives has been a focal point in medicinal chemistry, particularly in the search for new drugs targeting infectious diseases, cancer, and neurological disorders. The specific substitution pattern of 7-Difluoromethoxy-4-formyl-1H-benzimidazole, with fluorine and formyl groups at the 7th and 4th positions respectively, imparts distinct electronic and steric properties that can modulate its interaction with biological targets. This compound has been extensively studied for its potential as an intermediate in the synthesis of more complex molecules with therapeutic relevance.

The 7-Difluoromethoxy substituent at the 7-position of the benzimidazole ring enhances the compound's lipophilicity while maintaining good solubility in polar solvents. This balance is crucial for drug delivery systems, as it allows for efficient absorption while minimizing toxicity. The formyl group at the 4-position serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. Such modifications are essential for optimizing pharmacokinetic profiles and improving target specificity.

Recent studies have highlighted the importance of fluorine-containing aromatic compounds in drug discovery. The introduction of fluorine atoms into organic molecules often leads to enhanced metabolic stability, improved binding affinity, and altered pharmacological properties. In the case of 7-Difluoromethoxy-4-formyl-1H-benzimidazole, the presence of two fluorine atoms provides additional electronic effects that can fine-tune its interactions with enzymes and receptors. This has made it a valuable building block for designing novel inhibitors and activators.

The benzimidazole core itself is known for its broad spectrum of biological activities. It has been reported to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural flexibility of benzimidazoles allows them to bind to various biological targets, including enzymes and nucleic acids. The modifications introduced in 7-Difluoromethoxy-4-formyl-1H-benzimidazole are designed to enhance its binding affinity to specific targets while minimizing off-target effects.

In the realm of oncology, benzimidazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The 7-Difluoromethoxy group may play a role in stabilizing interactions with these targets by increasing hydrophobic interactions or by participating in hydrogen bonding networks. Meanwhile, the formyl group can be used to link other pharmacophores or to introduce additional functional groups that enhance binding specificity.

Another area where this compound has shown potential is in antiviral research. Viruses often rely on host cellular machinery for replication, making them vulnerable to inhibitors targeting essential viral enzymes or proteins. Benzimidazoles have been explored as inhibitors of viral proteases and polymerases due to their ability to mimic natural substrates or interfere with enzyme active sites. The unique substitution pattern of 7-Difluoromethoxy-4-formyl-1H-benzimidazole may make it an effective inhibitor against certain viral infections by disrupting critical viral life cycle processes.

The synthesis of 7-Difluoromethoxy-4-formyl-1H-benzimidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed formylation reactions, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also demonstrate the feasibility of producing complex heterocyclic compounds on an industrial scale.

The chemical stability of this compound is another critical factor that must be considered during its development and application. The presence of both fluorine atoms and a formyl group necessitates careful handling under various storage conditions to prevent degradation. Stability studies have been conducted to evaluate its shelf life under different temperatures and humidity levels, ensuring that it remains effective throughout its intended use period.

From a computational chemistry perspective, molecular modeling studies have been performed to understand how 7-Difluoromethoxy-4-formyl-1H-benzimidazole interacts with biological targets at the atomic level. These studies provide insights into binding mechanisms and help predict potential side effects or off-target interactions. By integrating experimental data with computational methods, researchers can refine their understanding of this compound's pharmacological properties and optimize its design for better therapeutic outcomes.

The potential applications of 7-Difluoromethoxy-4-formyl-1H-benzimbidazole extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Its unique structural features make it a promising candidate for developing novel pesticides or specialty chemicals with specific functionalities. Additionally, its ability to undergo diverse chemical transformations opens up possibilities for creating advanced materials with tailored properties.

In conclusion,7-Difluoromethoxy-4-formyl-1H-benzimidazole (CAS No. 1804093-27-3) represents a significant contribution to modern medicinal chemistry due to its versatile structure and potential therapeutic applications. Its development underscores the importance of innovative research in discovering new molecular entities that can address unmet medical needs across various disease areas. As research continues to uncover new applications for this compound, 7-Difluoromethoxy-4-formyl-1H-benzimidazole is poised to play an increasingly important role in drug discovery and development efforts worldwide.